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Compound of Interest

Compound Name: (-)-Isocorypalmine

Cat. No.: B1197921 Get Quote

An In-depth Examination of the Chemical Properties, Biological Activity, and Experimental

Evaluation of a Promising Dopamine Receptor Ligand.

This technical guide provides a comprehensive overview of (-)-Isocorypalmine, an

isoquinoline alkaloid with significant potential in drug development, particularly in the context of

neurological and psychiatric disorders. This document is intended for researchers, scientists,

and professionals in the field of drug discovery and development, offering detailed information

on its chemical identity, biological targets, and relevant experimental protocols.

Chemical and Physical Properties
(-)-Isocorypalmine, also known as L-Isocorypalmine or (S)-Tetrahydrocolumbamine, is a

natural product isolated from plants of the Corydalis species.[1] Its chemical identity is defined

by the following nomenclature and identifiers:
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Identifier Value

IUPAC Name
(13aS)-5,8,13,13a-tetrahydro-3,9,10-trimethoxy-

6H-dibenzo[a,g]quinolizin-2-ol

CAS Number 483-34-1[2][3]

Molecular Formula C₂₀H₂₃NO₄[3]

Molecular Weight 341.4 g/mol [3]

Synonyms
L-Isocorypalmine, (S)-Isocorypalmine,

Tetrahydrocolumbamine

InChI Key KDFKJOFJHSVROC-INIZCTEOSA-N

Biological Activity and Quantitative Data
(-)-Isocorypalmine exhibits a distinct pharmacological profile, primarily acting as a ligand for

dopamine receptors. It has been identified as a high-affinity partial agonist of D1 and D5

receptors and a moderate-affinity antagonist of D2, D3, and D4 receptors. This dual action

makes it a molecule of interest for conditions involving dysregulated dopaminergic

neurotransmission, such as cocaine addiction.

Dopamine Receptor Binding Affinities
The binding affinities of (-)-Isocorypalmine for human dopamine D1-5 receptors have been

determined through competitive radioligand binding assays.

Receptor Subtype Kᵢ (nM)

Dopamine D₁ 6.2

Dopamine D₂ 41.8

Dopamine D₃ 37.3

Dopamine D₄ 77.4

Dopamine D₅ 9.5
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Functional Activity at Dopamine Receptors
The functional activity of (-)-Isocorypalmine has been characterized, revealing its partial

agonist activity at D1-like receptors. The potency (EC₅₀) and efficacy (Eₘₐₓ) are dependent on

the receptor expression levels.

Receptor & Expression
Level

EC₅₀ (nM) Eₘₐₓ (% of Dopamine)

Dopamine D₁ (High) 39 85%

Dopamine D₁ (Moderate) 263 34%

Cytotoxic and Antifungal Activity
In addition to its effects on dopamine receptors, (-)-Isocorypalmine has demonstrated

cytotoxic effects against several cancer cell lines and antifungal properties.

Activity Cell Line / Organism IC₅₀ (µM) / MIC (µg/mL)

Cytotoxicity A549 (Lung Carcinoma) 67.32 µM

SKOV3 (Ovarian Cancer) 47.37 µM

SK-MEL-2 (Melanoma) 47.66 µM

HCT15 (Colon Cancer) 67.32 µM

Antifungal Candida albicans 40-320 µg/mL

Candida glabrata 40-320 µg/mL

Candida krusei 40-320 µg/mL

Candida parapsilosis 40-320 µg/mL

Cryptococcus neoformans 40-320 µg/mL

Signaling Pathways of (-)-Isocorypalmine
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(-)-Isocorypalmine exerts its biological effects by modulating distinct dopamine receptor

signaling cascades. As a partial agonist at D1 and D5 receptors, it stimulates the Gαs/olf

protein pathway, leading to the activation of adenylyl cyclase and a subsequent increase in

intracellular cyclic AMP (cAMP). Conversely, as an antagonist at D2, D3, and D4 receptors, it

blocks the inhibitory effect of dopamine on adenylyl cyclase, which is mediated by the Gαi/o

protein.
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D1-like Receptor Signaling (D1, D5)

D2-like Receptor Signaling (D2, D3, D4)
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Phase 1: Pre-Conditioning (Habituation)

Phase 3: Post-Conditioning (Expression)

Day 1: Pre-Test
Allow free exploration of all compartments.

Record baseline preference.

Days 2, 4, 6, 8, 10, 12:
Administer (-)-Isocorypalmine + Cocaine.
Confine to one compartment (e.g., Black).

Begin
Conditioning

Days 3, 5, 7, 9, 11, 13:
Administer Vehicle + Saline.

Confine to other compartment (e.g., White).

Day 14: Post-Test
Allow free exploration of all compartments.

Record time spent in each.

Test for
Preference
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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